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Compound of Interest

Compound Name: 2-Chloro-3-nitrotoluene

Cat. No.: B091179

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Chloro-3-
nitrotoluene (CAS No. 3970-40-9). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2-Chloro-3-nitrotoluene is a light yellow liquid that serves as a key intermediate in the
synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals.
[1] Its chemical structure and properties are summarized below.
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Property Value

CAS Number 3970-40-9

Molecular Formula C7HeCINO:2

Molecular Weight 171.58 g/mol [2][3]

Appearance Light yellow liquid[1]

Melting Point 21 °C (lit)[3]

Boiling Point 147 °C / 25 mmHg (lit.)[3]
Density 1.298 g/mL at 25 °C (lit.)[3]
Flash Point 113 °C (235.4 °F) - closed cup|3]
Refractive Index n20/D 1.557 (lit.)[3]

Hazard Identification and Safety Precautions

2-Chloro-3-nitrotoluene is classified as harmful if swallowed and very toxic to aquatic life.[2]
[3] It is essential to handle this chemical with appropriate safety measures.

GHS Hazard Statements:
e H302: Harmful if swallowed.[2][3]
e H400: Very toxic to aquatic life.[2][3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Chloro-3-nitrotoluene.
o Eye Protection: Chemical safety goggles or a face shield.[3]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.
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o Respiratory Protection: If working in a poorly ventilated area or when there is a risk of
inhalation, a respirator with a type ABEK (EN14387) filter is recommended.[3]

Handling and Storage Protocols
General Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage

Proper storage is critical to maintain the stability of 2-Chloro-3-nitrotoluene and prevent
hazardous situations.

o Temperature: Store in a cool, dry place. Specific supplier recommendations vary, with some
advising storage at 0-8°C and others suggesting room temperature in a dark place,
preferably below 15°C. A refrigerated, controlled environment is ideal.

o Container: Keep the container tightly sealed to prevent exposure to moisture and air.
o Ventilation: Ensure the storage area is well-ventilated.

e Incompatible Materials: Store separately from strong oxidizing agents, strong reducing
agents, strong acids, and strong bases to prevent potentially violent reactions.

Experimental Protocols
Spill Response Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate: Clear the immediate area of all personnel.
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e Ventilate: Ensure the area is well-ventilated to disperse vapors.

o Containment: For small spills, use an inert absorbent material such as sand, earth, or
vermiculite to contain the spill. Do not use combustible materials like paper towels.

e Cleanup:
o Wear appropriate PPE as outlined in section 2.1.

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

o Reporting: Report the spill to the appropriate safety officer or supervisor.

First-Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

« If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Disposal Protocol

All waste containing 2-Chloro-3-nitrotoluene must be treated as hazardous waste.

o Collect all waste material in a clearly labeled, sealed, and appropriate container.
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» Dispose of the hazardous waste in accordance with all local, state, and federal regulations.
Do not dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Chloro-3-
nitrotoluene from receipt to disposal.
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Safe Handling Workflow for 2-Chloro-3-nitrotoluene
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Caption: Logical workflow for the safe handling of 2-Chloro-3-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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